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Compound of Interest

Compound Name: BGB-102

Cat. No.: B1673007

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides essential information and step-by-step guidance for the
safe disposal of BGB-102, a potent multi-kinase inhibitor.

BGB-102, also known by its synonym JNJ-26483327 and identified by CAS number 807640-
87-5, is a chemical compound used in research.[1][2][3][4] While one available Safety Data
Sheet (SDS) states that BGB-102 is not classified as a hazardous substance or mixture, it is
imperative to follow standard laboratory safety protocols and local regulations for chemical
waste disposal to minimize environmental impact and ensure a safe working environment.[4]

Disposal Protocol for BGB-102

Adherence to the following procedural steps is essential for the safe disposal of BGB-102. This
protocol is based on general best practices for laboratory chemical waste management.

Step 1: Personal Protective Equipment (PPE) Before handling BGB-102 for disposal, ensure
you are wearing appropriate personal protective equipment. This includes:

o Safety goggles with side-shields
» Protective gloves

e Impervious clothing or a lab coat
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Step 2: Waste Collection and Containment Collect waste BGB-102, including any
contaminated materials, and place it in a suitable, properly labeled, and securely closed
container.[5] This prevents accidental spills and exposure.

Step 3: Adherence to Regulations Dispose of the contained BGB-102 waste in accordance with
all applicable federal, state, and local environmental regulations.[4] Do not discharge the
chemical into drains or the environment.[5]

Step 4: Spill Management In the event of a spill, prevent further leakage if it is safe to do so.
Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.
Collect the absorbed material and place it in a suitable container for disposal.[4]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of BGB-102.
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BGB-102 Disposal Workflow

Start: BGB-102 Waste Generated

Step 1: Don Appropriate
Personal Protective Equipment (PPE)

Assess Waste Type
(Solid, Liquid, Contaminated Material)

Contaminated
Labware

Step 2a: Collect Solid Waste Step 2b: Collect Liquid Waste Step 2c: Collect Contaminated Materials
in a Labeled, Sealed Container in a Labeled, Sealed Container in a Labeled, Sealed Container

Step 3: Consult Institutional and
Local Disposal Regulations

Step 4: Transfer to Approved
Chemical Waste Disposal Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of BGB-102.
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Summary of BGB-102 Chemical Information

Property Value

Chemical Name BGB-102

Synonym JNJ-26483327

CAS Number 807640-87-5

Molecular Formula C22H25BrN402

Molecular Weight 457.36 g/mol

Hazard Classification Not a hazardous substance or mixture[4]

It is the responsibility of every researcher and laboratory professional to ensure that chemical
waste is managed safely and in compliance with all regulations. By following these guidelines,
you contribute to a safer laboratory environment and the protection of our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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